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Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745

An In-depth Technical Guide to the Physical Characteristics of Diethyl Pimelate (CAS 2050-
20-6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical and chemical
properties of Diethyl pimelate. The information is presented in a structured format to facilitate
easy access and comparison of data. Detailed experimental protocols for the determination of
these characteristics are also provided, alongside graphical representations of the
experimental workflows.

Chemical Identity

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1583745?utm_src=pdf-interest
https://www.benchchem.com/product/b1583745?utm_src=pdf-body
https://www.benchchem.com/product/b1583745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identifier Value

Chemical Name Diethyl heptanedioate

Diethyl pimelate, Pimelic acid diethyl ester,

Synenyms Heptanedioic acid, 1,7-diethyl ester
CAS Number 2050-20-6[1]

Molecular Formula C11H2004[1]

Molecular Weight 216.27 g/mol [1]

Chemical Structure

InChl=1S/C11H2004/c1-3-14-10(12)8-6-5-7-9-
11(13)15-4-2/h3-9H2,1-2H3[1]

Canonical SMILES:
CCOC(=0)Cccccecee(=0)oca]

Physical and Chemical Properties

The physical characteristics of Diethyl pimelate are summarized in the table below. These
properties are crucial for its handling, application, and in the design of chemical processes.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://www.benchchem.com/product/b1583745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions
Appearance Clear, colorless liquid[2][3] Ambient
Melting Point -24 °C[1][2][4]
Boiling Point 267.6 °C[2] 760 mmHg
149 °C[1][5] 18 Torr
192-194 °C[4] 100 mmHg
Density 0.996 g/cm?3[2]
0.9928 g/cm3[1] 20 °C
0.994 g/mL[4] 25 °C
Refractive Index n20/D 1.430[2][4] 20 °C
Solubility 1.97 g/L (slightly soluble in

water)[2][3][4]
Soluble in organic solvents[3]
Flash Point 117.4 °C[2] Closed Cup
Vapor Pressure 0.0081 mmHg[2] 25°C
LogP 2.06310[2]
PSA 52.60000[2]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of liquid compounds like Diethyl pimelate.

Determination of Boiling Point (Capillary Method)

The boiling point of Diethyl pimelate can be determined using the capillary method, which is

suitable for small sample volumes.

Procedure:
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e Asmall amount of Diethyl pimelate is introduced into a fusion tube.

o A capillary tube, sealed at one end, is placed inverted into the fusion tube containing the
liquid.

e The fusion tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point liquid (e.g., paraffin oil).

e The sample is heated slowly and evenly.

e A continuous stream of bubbles will emerge from the open end of the capillary tube as the
liquid's vapor pressure increases.

e The heat source is removed, and the liquid is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point. At this temperature, the vapor pressure of the liquid equals the external
atmospheric pressure.

Apparatus Setup Measurement

Place Diethyl pimelate Insert inverted Attach to thermometer Start heatin Heat apparatus Observe continuous Remove heat and Record temperature when | _ Result Bolling Point
in fusion tube sealed capillary in Thiele tube slowly stream of bubbles allow to cool liquid enters capillary 9

Click to download full resolution via product page

Experimental workflow for boiling point determination.

Determination of Density (Pychometer Method)

The density of Diethyl pimelate can be accurately measured using a pycnometer, a flask with
a specific, known volume.

Procedure:

e Aclean, dry pycnometer is weighed accurately (ma).
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e The pycnometer is filled with distilled water and weighed again (mz). The temperature of the
water is recorded.

e The pycnometer is emptied, dried, and then filled with Diethyl pimelate and weighed (ms).
The temperature is kept consistent.

e The density of water (p_water) at the recorded temperature is obtained from standard tables.

e The volume of the pycnometer (V) is calculated: V = (m2 - m1) / p_water.

o The density of Diethyl pimelate (p_sample) is then calculated: p_sample = (ms - m1) / V.

Weigh empty,
dry pycnometer (ma1)

Y

Fill with distilled water,
weigh (mz), and
record temperature

l

Calculate pycnometer Empty, dry, fill with
volume (V) using Diethyl pimelate,
density of water and weigh (ms)

N/

Calculate density of
Diethyl pimelate

Click to download full resolution via product page

Experimental workflow for density determination.

Determination of Refractive Index (Abbe Refractometer)
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The refractive index, a measure of how light bends as it passes through the substance, is
determined using an Abbe refractometer.

Procedure:

e The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., ethanol) and
allowed to dry.

e The instrument is calibrated using a standard liquid with a known refractive index, such as
distilled water.

» Afew drops of Diethyl pimelate are placed on the surface of the measuring prism.
e The prisms are closed and the light source is adjusted to illuminate the field of view.

e The eyepiece is focused, and the dispersion correction knob is adjusted to eliminate any
color fringes at the borderline between the light and dark fields.

o The refractometer is adjusted until the borderline is centered on the crosshairs in the
eyepiece.

o The refractive index is read from the instrument's scale. The temperature is also recorded as
the refractive index is temperature-dependent.
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Experimental workflow for refractive index determination.

Determination of Flash Point (Pensky-Martens Closed-
Cup Method)

The flash point is the lowest temperature at which the vapors of a volatile material will ignite
when given an ignition source. The Pensky-Martens closed-cup method is a standard

procedure for this determination.
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Procedure:

e The sample cup of the Pensky-Martens apparatus is filled with Diethyl pimelate to the
specified mark.

e The lid, which contains a stirrer, thermometer, and an ignition source port, is secured.
o The sample is heated at a slow, constant rate while being continuously stirred.

o Atregular temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is dipped into the vapor space above the liquid.

e The test is continued until a flash is observed inside the cup.

e The temperature at which the flash occurs is recorded as the flash point.

Fill sample cup with u| Secure lid and begin Periodically dip ignition
Diethyl pimelate ™| heating and stirring source into vapor space

\

»| Observe for a flash Flash observed > Reco_rd temperature | __
No flash at which flash occurs
[ —

Click to download full resolution via product page

Experimental workflow for flash point determination.

Safety Information

While this guide focuses on physical characteristics, it is important to handle Diethyl pimelate
with appropriate safety precautions. It may cause skin and eye irritation. Always refer to the
Safety Data Sheet (SDS) for complete safety and handling information.

Spectral Data

For the identification and characterization of Diethyl pimelate, spectral data is invaluable.
Publicly available spectral information includes:

e Mass Spectrum (Electron lonization): Available through the NIST WebBook.

e 1H NMR Spectrum: Available in various spectral databases.
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This data is essential for confirming the structure and purity of the compound.

This document is intended for informational purposes for a scientific audience. All laboratory
work should be conducted in accordance with established safety protocols and under the
supervision of qualified personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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